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Executive Summary
The catalytic hydroisomerization of n-dodecane, a long-chain n-alkane, is a critical process in

the refining industry for producing high-quality fuels with improved properties. This guide

provides a comprehensive technical overview of the core principles, catalyst systems,

experimental design, and future challenges in this field. By converting linear dodecane into its

branched isomers, properties such as the cetane number and cold-flow characteristics of jet

fuel and diesel are significantly enhanced. This process relies on sophisticated bifunctional

catalysts that pair a noble metal's hydrogenation/dehydrogenation activity with the skeletal

rearranging capabilities of an acidic support. Understanding and optimizing the delicate

balance between these functions, along with precise control of reaction conditions, is

paramount to maximizing the yield of desired iso-alkanes while minimizing undesirable

hydrocracking.

Introduction: The Imperative for Branched Alkanes
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In modern refining, the conversion of linear alkanes to their branched counterparts is essential.

[1][2] Long-chain n-alkanes, like n-dodecane, are major components of fuel fractions but

possess poor cold-flow properties (high pour points) and lower octane/cetane numbers.

Hydroisomerization addresses this by restructuring the hydrocarbon backbone, creating

branched isomers that disrupt the crystalline wax structures that form at low temperatures.[1][3]

[4] This process is central to two main applications: improving the octane number for gasoline

(C5-C6 range) and, more relevant to n-dodecane, dewaxing to enhance the cetane number

and cold-flow properties of fuels like diesel and jet fuel.[1] The primary goal is to maximize the

yield of mono- and di-branched isomers while suppressing the competing hydrocracking

reaction, which breaks down the molecule into lower-value, lighter hydrocarbons.[1][4]

The Bifunctional Catalytic Mechanism: A Synergistic
Approach
The hydroisomerization of n-alkanes proceeds via a classic bifunctional mechanism, requiring

two distinct types of active sites working in concert: a metal site and an acid site.[1][5] The

process is a delicate balance, as both the desired isomerization and the undesired cracking

reactions are catalyzed by Brønsted acid sites.[1][4]

The accepted reaction pathway is as follows:

Dehydrogenation: The linear alkane (n-dodecane) first adsorbs onto a metal site (typically

Platinum) and undergoes dehydrogenation to form an alkene intermediate (n-dodecene).

Protonation & Carbenium Ion Formation: The n-dodecene migrates to a nearby Brønsted

acid site on the support, where it is protonated to form a secondary dodecyl carbenium ion.

Skeletal Isomerization: This carbenium ion undergoes a series of rapid skeletal

rearrangements (e.g., methyl and ethyl shifts) via protonated cyclopropane intermediates,

forming more stable tertiary carbenium ions, which correspond to branched structures.

Deprotonation: The branched carbenium ion deprotonates, releasing a branched olefin (iso-

dodecene) from the acid site.

Hydrogenation: The iso-dodecene migrates back to a metal site and is rapidly hydrogenated

to form the final, stable branched alkane product (iso-dodecane).
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The efficiency of this process hinges on the proximity and balance between the metal and acid

sites.[5] An optimal catalyst ensures that the olefin intermediates are quickly hydrogenated

after isomerization, preventing them from undergoing further reactions like oligomerization or

cracking on the acid sites.[6]
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The bifunctional reaction pathway for n-dodecane hydroisomerization.
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Catalyst Systems: The Heart of the Process
The performance of hydroisomerization is overwhelmingly dictated by the choice of catalyst.

These are composite materials designed to provide the necessary metal and acid functions in a

balanced and stable formulation.[1]

Metal Function
Noble metals are the preferred choice for the hydrogenation/dehydrogenation function due to

their high activity at lower temperatures, which thermodynamically favors isomerization over

cracking.[1]

Platinum (Pt): The most widely studied and used metal. It exhibits excellent activity and

stability.[1] The choice of platinum precursor, such as Pt(NH₃)₄(NO₃)₂, can significantly

impact the final metal particle size, dispersion, and location, thereby affecting catalytic

performance.[7][8]

Palladium (Pd): Also used, though often Pt is preferred for its robustness.[9]

Non-Noble Metals: Nickel (Ni) and bimetallic systems like Ni-Mo or Ni-W are being explored

as lower-cost alternatives, though they often require higher operating temperatures.[10][11]

[12]

Acidic Support
The acidic support is crucial for the skeletal isomerization step. Its properties—acidity (type,

strength, and density) and pore architecture—determine the catalyst's selectivity and longevity.

Medium-Pore Zeolites: These are highly favored due to their shape-selective properties,

which can favor the formation of desired isomers and restrict the formation of bulky, multi-

branched products that are prone to cracking.[1]

SAPO-11: A silicoaluminophosphate molecular sieve with a one-dimensional, 10-

membered ring pore structure. It is renowned for its high selectivity towards skeletal

isomers in n-dodecane hydroisomerization.[1][7]

ZSM-22: Another 1D, 10-membered ring zeolite that facilitates "pore mouth" catalysis,

leading to high isomer selectivity.[1] Its performance can be enhanced by treatments that
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modify its acidity, such as with citric acid or alkali solutions.[1][13]

ZSM-23 & ZSM-48: Also effective 1D zeolites for this application.[2]

Large-Pore Zeolites (e.g., Y-Zeolite): While highly active, their larger, three-dimensional pore

structures can lead to excessive cracking if the acidity is not carefully controlled.[14]

Modifications, such as increasing the silica-to-alumina ratio (SiO₂/Al₂O₃) or creating

hierarchical pore structures, can improve isomer selectivity by reducing acid site density and

mitigating diffusion limitations.[14][15]

The ideal support possesses moderate acidity. Strong acidity promotes cracking, while very

weak acidity results in low conversion.[9][11]

Experimental Design and Process Optimization
Achieving high yields of iso-dodecane requires careful optimization of several key process

parameters. These variables are interdependent and must be balanced to favor isomerization

over cracking.

Key Process Parameters
Temperature: This is often the most influential parameter.[14] Increasing the temperature

generally increases the conversion of n-dodecane. However, beyond an optimal point, the

rate of hydrocracking increases more rapidly than isomerization, leading to a sharp decline in

isomer selectivity and yield.[3] For Pt/SAPO-11 systems, optimal temperatures are often in

the range of 280-350°C.[1][7]

Hydrogen Pressure: Higher H₂ partial pressure generally suppresses catalyst deactivation by

inhibiting coke formation and favors the hydrogenation of olefin intermediates, thereby

reducing cracking. Typical pressures range from 1 to 40 bar.[1][16]

Weight Hourly Space Velocity (WHSV): This parameter defines the reactant's residence time

on the catalyst. A lower WHSV (longer residence time) increases conversion but may also

increase the likelihood of secondary cracking reactions. A higher WHSV can improve

selectivity at the cost of lower conversion.[14][16]

H₂/n-Dodecane Molar Ratio: A high ratio is used to maintain a high partial pressure of

hydrogen, which helps to prevent catalyst coking and ensures rapid hydrogenation of
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intermediates.[6]

Protocol: Catalyst Performance Evaluation in a Fixed-
Bed Reactor
This protocol outlines a standard procedure for assessing the catalytic performance for n-

dodecane hydroisomerization.

Catalyst Preparation & Loading:

Press the catalyst powder into pellets and sieve to obtain a uniform particle size (e.g., 20-

40 mesh).

Load a precise mass of the catalyst (e.g., 0.5-2.0 g) into the center of a stainless-steel

fixed-bed reactor. Fill the remaining volume with inert quartz wool or sand.

Catalyst Activation (Reduction):

Purge the system with an inert gas (e.g., N₂).

Switch to a flow of pure hydrogen (H₂).

Heat the reactor to a specified reduction temperature (e.g., 400°C for Pt catalysts) at a

controlled ramp rate (e.g., 5°C/min).

Hold at the reduction temperature for several hours (e.g., 2-4 hours) to ensure the metal

species are fully reduced to their active metallic state.

Reaction Execution:

Cool the reactor under H₂ flow to the desired reaction temperature (e.g., 320°C).

Pressurize the system to the target pressure (e.g., 20 bar).

Introduce the n-dodecane feed into the reactor using a high-precision liquid pump (e.g.,

HPLC pump) at a specific flow rate to achieve the desired WHSV.

Co-feed H₂ at a set flow rate to maintain the required H₂/hydrocarbon ratio.
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Product Collection and Analysis:

Pass the reactor effluent through a condenser to separate liquid and gas products.

Collect liquid samples periodically after the reaction reaches a steady state.

Analyze the liquid products using Gas Chromatography (GC) equipped with a Flame

Ionization Detector (FID) to determine the product distribution (n-dodecane, iso-

dodecanes, cracked products).

Data Calculation:

n-Dodecane Conversion (%):[(Moles of n-dodecane in) - (Moles of n-dodecane out)] /

(Moles of n-dodecane in) * 100

Isomer Selectivity (%):(Moles of all iso-dodecanes formed) / (Total moles of n-dodecane

converted) * 100

Isomer Yield (%):(Conversion * Isomer Selectivity) / 100
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Experimental workflow for catalyst performance evaluation.
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Data Presentation: Comparative Catalyst
Performance
The following table summarizes typical performance data for different catalyst systems under

optimized conditions, illustrating the impact of the acidic support.

Cataly
st
Syste
m

Suppo
rt Type

Temp
(°C)

Pressu
re
(bar)

WHSV
(h⁻¹)

Conve
rsion
(%)

Isomer
Selecti
vity
(%)

Isomer
Yield
(%)

Refere
nce

Pt/SAP

O-11

1D

Medium

-Pore

280 20 2.0 80.0 87.5 70.0 [1]

Pt/ZSM

-22

1D

Medium

-Pore

290 40 ~1.0 29.0 96.0 27.8 [1]

Pt/Y-

Zeolite

3D

Large-

Pore

350 - - ~100 ~72.0 ~72.0 [14]

Pt/ZSM

-5

3D

Medium

-Pore

- - - 83.0 22.9 19.0 [1]

Note: Data is compiled from various sources and conditions may not be directly comparable but

serve to illustrate general trends.

Challenges and Future Outlook
Despite significant progress, several challenges remain in the field of n-dodecane

hydroisomerization.

Catalyst Deactivation: Catalysts can lose activity over time due to two primary mechanisms:
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Coking: Deposition of carbonaceous residues (coke) on the acid sites, blocking access for

reactants. This is often mitigated by high hydrogen pressure.[10]

Sintering: Agglomeration of the metal particles at high temperatures, which reduces the

active metal surface area.[10]

Improving Selectivity to Multi-branched Isomers: While mono-branched isomers are

valuable, multi-branched isomers can offer even greater improvements in cold-flow

properties. However, their formation often requires conditions that also favor cracking.

Developing catalysts with tailored pore structures and acidity to selectively produce these

molecules is a key area of research.[1]

Cost-Effective Catalysts: Reducing reliance on expensive noble metals like platinum by

developing highly active and stable non-noble metal catalysts (e.g., Ni, W-based) remains a

major industrial goal.[10][11]

Hierarchical Catalysts: The design of hierarchical supports that contain both micropores (for

shape selectivity) and mesopores (to improve diffusion of bulky molecules) is a promising

strategy to enhance catalyst performance and longevity by overcoming diffusion limitations.

[1][5][15]

Future research will likely focus on the rational design of catalysts at the nanoscale, leveraging

advanced synthesis methods to control the precise location and nature of both metal and acid

sites to push the boundaries of isomer selectivity and catalyst stability.

References
Mäki-Arvela, P., Kaka khel, T., Azkaar, M., Engblom, S., & Murzin, D. Y. (2018). Catalytic

Hydroisomerization of Long-Chain Hydrocarbons for the Production of Fuels. Catalysts.

Available from: [Link]

Lee, E., Yun, S., Park, Y.-K., Jeong, S.-Y., Han, J., & Jeon, J.-K. (2014). Selective

hydroisomerization of n-dodecane over platinum supported on SAPO-11. Journal of

Industrial and Engineering Chemistry. Available from: [Link]

Wang, L., Wu, J., Zhang, Q., Zhang, M., & Long, J. (2013). Hydroisomerization of n-

dodecane over Pt/Y zeolites with different acid characteristics. Journal of the Japan

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://www.mdpi.com/2073-4344/8/11/534
https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://digital.csic.es/bitstream/10261/303027/1/Garcia_Influence_Mol_Catlysis_529_2022.pdf
https://www.mdpi.com/2073-4344/8/11/534
https://pubs.rsc.org/en/content/articlelanding/2019/cy/c9cy00499h
https://www.mdpi.com/2073-4344/15/5/413
https://www.mdpi.com/2073-4344/8/11/546
https://www.sciencedirect.com/science/article/pii/S1226086X1300373X
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Petroleum Institute. Available from: [Link]

Geng, L., Zhang, L., Wang, Q., Li, J., Ma, A., & Jiang, Z. (2020). Effect of Metal Precursors

on the Performance of Pt/SAPO-11 Catalysts for n-Dodecane Hydroisomerization. ACS

Omega. Available from: [Link]

Wang, J., Zhang, X., & Liu, S. (2011). Modification of L Zeolite and Hydroisomerization of N-

Dodecane over Pt/L Catalysts and Pt/SAPO-11 Catalyst. Advanced Materials Research.

Available from: [Link]

Geng, L., et al. (2020). Carbon-number distributions in hydroisomerization products of n-

dodecane on Pt/SAPO-11 catalysts with different Pt precursors. ResearchGate. Available

from: [Link]

Xing, G., Liu, S., et al. (2019). Investigation on hydroisomerization and hydrocracking of

C15–C18 n-alkanes utilizing a hollow tubular Ni-Mo/SAPO-11 catalyst with high selectivity of

jet fuel. ResearchGate. Available from: [Link]

Zhang, Y., et al. (2024). Deactivation mechanism of NiWS/SAPO-11 catalyst in

hydroisomerization of n-hexadecane: insights into coke deposition behavior and active

phase migration. Bohrium. Available from: [Link]

Mäki-Arvela, P., et al. (2018). Catalytic Hydroisomerization of Long-Chain Hydrocarbons for

the Production of Fuels. ResearchGate. Available from: [Link]

Zhang, Y., et al. Reaction Pathways for Hydroisomerization of n-Alkanes. ResearchGate.

Available from: [Link]

Xing, G., Liu, S., & Li, W. (2019). Investigation on hydroisomerization and hydrocracking of

C15–C18 n-alkanes utilizing a hollow tubular Ni-Mo/SAPO-11 catalyst with high selectivity of

jet fuel. Semantic Scholar. Available from: [Link]

Wu, X., et al. (2020). Study of CA-treated ZSM-22 zeolite with enhanced catalytic

performance in the hydroisomerization of long-chain n-dodecane. New Journal of Chemistry.

Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.jstage.jst.go.jp/article/jpi/56/5/56_288/_article
https://pubs.acs.org/doi/10.1021/acsomega.0c03615
https://www.scientific.net/AMR.266.19
https://www.researchgate.net/figure/Carbon-number-distributions-in-hydroisomerization-products-of-n-dodecane-on-Pt-SAPO-11_fig7_344155106
https://www.researchgate.net/publication/333857597_Investigation_on_hydroisomerization_and_hydrocracking_of_C_15-C_18_n-alkanes_utilizing_a_hollow_tubular_Ni-MoSAPO-11_catalyst_with_high_selectivity_of_jet_fuel
https://www.bohrium.com/paper/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration-82a1705e
https://www.researchgate.net/publication/328994791_Catalytic_Hydroisomerization_of_Long-Chain_Hydrocarbons_for_the_Production_of_Fuels
https://www.researchgate.net/figure/Scheme-1-Reaction-Pathways-for-Hydroisomerization-of-n-Alkanes-Industrial-Engineering_fig8_257497285
https://www.semanticscholar.org/paper/Investigation-on-hydroisomerization-and-of-C-n-a-Xing-Liu/0e99e46a53b5167733221980829871038204642f
https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj03681a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ge, S., et al. (2019). Bifunctional catalysts for the hydroisomerization of n-alkanes: the

effects of metal–acid balance and textural structure. Catalysis Science & Technology.

Available from: [Link]

Al-maamari, R. S. H., et al. (2023). Hydroisomerisation and Hydrocracking of n-Heptane:

Modelling and Optimisation Using a Hybrid Artificial Neural Network–Genetic Algorithm

(ANN–GA). MDPI. Available from: [Link]

de la Osa, A. R., et al. (2022). Influence of nickel loading on the hydroisomerization of n-

dodecane with nickel-tungsten oxide-alumina supported catalysts. Digital CSIC. Available

from: [Link]

Park, K.-C., & Ihm, S.-K. (2010). Hydroisomerization activity and selectivity of n-dodecane

over modified Pt/ZSM-22 catalysts. Applied Catalysis A: General. Available from: [Link]

Zhang, Y., et al. (2022). Constructing Pt/Hierarchical HY Bifunctional Catalysts for Selective

Hydroisomerization of Phenanthrene to Alkyl-Adamantanes. MDPI. Available from: [Link]

de la Osa, A. R., et al. (2022). Influence of nickel loading on the hydroisomerization of n-

dodecane with nickel-tungsten oxide-alumina supported catalysts. ResearchGate. Available

from: [Link]

Iglesia, E., et al. (2000). Catalytic dehydroisomerization of n-alkanes to isoalkenes.

ResearchGate. Available from: [Link]

Soualah, A. (2011). Synthesis of new zeolitic materials for hydroisomerization of n-alkanes

by bifunctional catalysis to obtain medium distillates (C10-C14). ResearchGate. Available

from: [Link]

Leu, L., et al. (1990). Synthesis of zeolite β and catalytic isomerization of n-hexane over

Pt/H-β catalysts. Semantic Scholar. Available from: [Link]

Khoshbin, R., & Karimzadeh, R. (2017). A study on the bifunctional isomerization of n-

decane using a superior combination of design of experiments and kinetic modeling. OUCI.

Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2019/cy/c9cy00799a
https://www.mdpi.com/1996-1944/16/14/5101
https://digital.csic.es/handle/10261/276532
https://www.sciencedirect.com/science/article/abs/pii/S0926860X1000213X
https://www.mdpi.com/2073-4344/12/12/1594
https://www.researchgate.net/publication/362486795_Influence_of_nickel_loading_on_the_hydroisomerization_of_n-dodecane_with_nickel-tungsten_oxide-alumina_supported_catalysts
https://www.researchgate.net/publication/232047585_Catalytic_dehydroisomerization_of_n-alkanes_to_isoalkenes
https://www.researchgate.net/publication/279933588_Synthesis_of_new_zeolitic_materials_for_hydroisomerization_of_n-alkanes_by_bifunctional_catalysis_to_obtain_medium_distillates_C10-C14
https://www.semanticscholar.org/paper/Synthesis-of-zeolite-%CE%B2-and-catalytic-of-n-hexane-Leu-Lin/e7289f660d19f50f22589255a1d77a06297314d6
https://ouci.dntu.in.ua/index.php/ouci/article/view/21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid
balance and textural structure - Catalysis Science & Technology (RSC Publishing)
[pubs.rsc.org]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. pubs.acs.org [pubs.acs.org]

9. researchgate.net [researchgate.net]

10. Deactivation mechanism of NiWS/SAPO-11 catalyst in hydroisomerization of n-
hexadecane: Insights into coke deposition behavior and active phase migration: Abstract,
Citation (BibTeX) & Reference | Bohrium [bohrium.com]

11. digital.csic.es [digital.csic.es]

12. researchgate.net [researchgate.net]

13. Study of CA-treated ZSM-22 zeolite with enhanced catalytic performance in the
hydroisomerization of long-chain n-dodecane - New Journal of Chemistry (RSC Publishing)
[pubs.rsc.org]

14. researchgate.net [researchgate.net]

15. mdpi.com [mdpi.com]

16. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Hydroisomerization
of n-Dodecane]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.benchchem.com/product/b14560187?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2073-4344/8/11/534
https://www.researchgate.net/figure/Scheme-1-Reaction-Pathways-for-Hydroisomerization-of-n-Alkanes-Industrial-Engineering_fig1_303760413
https://www.researchgate.net/publication/324522556_Investigation_on_hydroisomerization_and_hydrocracking_of_C_15_-C_18_n-alkanes_utilizing_a_hollow_tubular_Ni-MoSAPO-11_catalyst_with_high_selectivity_of_jet_fuel
https://www.researchgate.net/publication/328935909_Catalytic_Hydroisomerization_of_Long-Chain_Hydrocarbons_for_the_Production_of_Fuels
https://pubs.rsc.org/en/content/articlelanding/2019/cy/c9cy00499h
https://pubs.rsc.org/en/content/articlelanding/2019/cy/c9cy00499h
https://pubs.rsc.org/en/content/articlelanding/2019/cy/c9cy00499h
https://www.researchgate.net/figure/Carbon-number-distributions-in-hydroisomerization-products-of-n-dodecane-on-Pt-SAPO-11_fig5_334662163
https://www.researchgate.net/publication/257658387_Selective_hydroisomerization_of_n-dodecane_over_platinum_supported_on_SAPO-11
https://pubs.acs.org/doi/10.1021/acsomega.9b01216
https://www.researchgate.net/publication/257373537_Hydroisomerization_activity_and_selectivity_of_n-dodecane_over_modified_PtZSM-22_catalysts
https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://www.bohrium.com/paper-details/deactivation-mechanism-of-niws-sapo-11-catalyst-in-hydroisomerization-of-n-hexadecane-insights-into-coke-deposition-behavior-and-active-phase-migration/1039024545022869542-3796
https://digital.csic.es/bitstream/10261/303027/1/Garcia_Influence_Mol_Catlysis_529_2022.pdf
https://www.researchgate.net/publication/362465546_Influence_of_nickel_loading_on_the_hydroisomerization_of_n-dodecane_with_nickel-tungsten_oxide-alumina_supported_catalysts
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05190j
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05190j
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05190j
https://www.researchgate.net/publication/277453734_Hydroisomerization_of_n-dodecane_over_PtY_zeolites_with_different_acid_characteristics
https://www.mdpi.com/2073-4344/15/5/413
https://www.mdpi.com/2073-4344/13/7/1125
https://www.benchchem.com/product/b14560187/docs#an-in-depth-technical-guide-to-the-hydroisomerization-of-n-dodecane
https://www.benchchem.com/product/b14560187/docs#an-in-depth-technical-guide-to-the-hydroisomerization-of-n-dodecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14560187/docs#an-in-depth-technical-guide-to-the-
hydroisomerization-of-n-dodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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